Cas no 871013-26-2 (7-methylthieno3,2-dpyrimidine)

7-methylthieno3,2-dpyrimidine structure
7-methylthieno3,2-dpyrimidine structure
Product Name:7-methylthieno3,2-dpyrimidine
CAS No:871013-26-2
MF:C7H6N2S
MW:150.200939655304
MDL:MFCD13181518
CID:842029
PubChem ID:55280623
Update Time:2025-07-31

7-methylthieno3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-Methylthieno[3,2-d]pyrimidine
    • 7-methyl-Thieno[3,2-d]pyrimidine
    • 7-Methylthieno[3,2-d]pyrimidine (ACI)
    • EN300-255145
    • WJB01326
    • 871013-26-2
    • SCHEMBL360516
    • MFCD13181518
    • DB-076839
    • CS-0039107
    • AKOS006336460
    • DTXSID80717346
    • AS-36462
    • Z1201626971
    • HCDWIFDKDPYXLO-UHFFFAOYSA-N
    • 7-methylthieno3,2-dpyrimidine
    • MDL： MFCD13181518
    • Inchi： 1S/C7H6N2S/c1-5-3-10-6-2-8-4-9-7(5)6/h2-4H,1H3
    • InChI Key： HCDWIFDKDPYXLO-UHFFFAOYSA-N
    • SMILES： N1C=C2SC=C(C2=NC=1)C

Computed Properties

  • Exact Mass: 150.02500
  • Monoisotopic Mass: 150.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 54.02000
  • LogP: 1.99970

7-methylthieno3,2-dpyrimidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-methylthieno3,2-dpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM151485-1g
7-Methylthieno[3,2-d]pyrimidine
 871013-26-2 97%
1g
 $468 2021-08-05
TRC
B498035-10mg
7-methylthieno[3,2-d]pyrimidine
 871013-26-2
10mg
 $ 50.00 2022-06-01
TRC
B498035-50mg
7-methylthieno[3,2-d]pyrimidine
 871013-26-2
50mg
 $ 185.00 2022-06-01
TRC
B498035-100mg
7-methylthieno[3,2-d]pyrimidine
 871013-26-2
100mg
 $ 275.00 2022-06-01
abcr
AB447192-250 mg
7-Methylthieno[3,2-d]pyrimidine; .
 871013-26-2
250mg
 €450.00 2023-04-22
abcr
AB447192-1 g
7-Methylthieno[3,2-d]pyrimidine
 871013-26-2
1g
 €762.10 2022-08-31
Chemenu
CM151485-1g
7-Methylthieno[3,2-d]pyrimidine
 871013-26-2 97%
1g
 $*** 2023-05-29
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-2299-10g
7-methylthieno[3,2-d]pyrimidine
 871013-26-2 97%
10g
 $1550 2023-09-07
eNovation Chemicals LLC
K11625-1g
7-methylthieno[3,2-d]pyrimidine
 871013-26-2 95%
1g
 $550 2024-05-23
eNovation Chemicals LLC
K11625-5g
7-methylthieno[3,2-d]pyrimidine
 871013-26-2 95%
5g
 $1800 2024-05-23

7-methylthieno3,2-dpyrimidine Production Method

Production Method 1

175137-21-0 175137-21-0
871013-26-2 871013-26-2
Reaction Conditions
1.1 Reagents: Triethylamine ,  Hydrogen Catalysts: Palladium dihydroxide Solvents: Isopropanol ,  Ethyl acetate ,  Water ;  20 h, rt
Reference
Discovery of a potent and highly selective transforming growth factor β receptor-associated kinase 1 (TAK1) inhibitor by structure based drug design (SBDD)
Muraoka, Terushige; et al, Bioorganic & Medicinal Chemistry, 2016, 24(18), 4206-4217

Production Method 2

463-52-5 463-52-5
85006-31-1 85006-31-1
871013-26-2 871013-26-2
Reaction Conditions
1.1 Solvents: Formamide ;  6 h, 160 °C; 160 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  10 min, heated
1.3 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
2.1 Reagents: Phosphorus oxychloride ;  3 h, 80 °C
2.2 Reagents: Ammonium hydroxide Solvents: Water ;  neutralized, cooled
3.1 Reagents: Tosylhydrazine Solvents: 1,4-Dioxane ;  overnight, reflux
3.2 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  5 h, reflux; cooled
Reference
Synthesis of bicyclic N-arylmethyl-substituted iminoribitol derivatives as selective nucleoside hydrolase inhibitors
Berg, Maya; et al, ChemMedChem, 2009, 4(2), 249-260

Production Method 3

175137-13-0 175137-13-0
871013-26-2 871013-26-2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  6 h, 100 °C
2.1 Reagents: Triethylamine ,  Hydrogen Catalysts: Palladium dihydroxide Solvents: Isopropanol ,  Ethyl acetate ,  Water ;  20 h, rt
Reference
Discovery of a potent and highly selective transforming growth factor β receptor-associated kinase 1 (TAK1) inhibitor by structure based drug design (SBDD)
Muraoka, Terushige; et al, Bioorganic & Medicinal Chemistry, 2016, 24(18), 4206-4217

Production Method 4

85006-31-1 85006-31-1
75-12-7 75-12-7
871013-26-2 871013-26-2
Reaction Conditions
1.1 150 °C
1.2 Reagents: Phosphorus oxychloride ;  6 h, 100 °C
2.1 Reagents: Triethylamine ,  Hydrogen Catalysts: Palladium dihydroxide Solvents: Isopropanol ,  Ethyl acetate ,  Water ;  20 h, rt
Reference
Discovery of a potent and highly selective transforming growth factor β receptor-associated kinase 1 (TAK1) inhibitor by structure based drug design (SBDD)
Muraoka, Terushige; et al, Bioorganic & Medicinal Chemistry, 2016, 24(18), 4206-4217

7-methylthieno3,2-dpyrimidine Raw materials

7-methylthieno3,2-dpyrimidine Preparation Products

7-methylthieno3,2-dpyrimidine Related Literature

Related Categories

871013-26-2 (7-methylthieno3,2-dpyrimidine) Related Products

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd